Cas no 901024-29-1 (5-amino-1-{(2-ethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-{(2-ethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 901024-29-1
• MF: C₁₈H₂₀N₆O₂S
• MW: 384.455401420593
• CID: 6318955
• PubChem ID: 15990771
• Update Time: 2025-05-21

5-amino-1-{(2-ethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-{(2-ethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide
• C368-0457
• HMS2622D23
• SMR000309158
• 901024-29-1
• 5-amino-1-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-N-(thien-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• MLS000871639
• CHEMBL1398231
• AKOS001808239
• 5-amino-1-{[(2-ethylphenyl)carbamoyl]methyl}-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• NCGC00108153-01
• F6548-2804
• HMS1823I14
• 5-amino-1-[2-(2-ethylanilino)-2-oxoethyl]-N-(thiophen-2-ylmethyl)triazole-4-carboxamide

• Inchi： 1S/C18H20N6O2S/c1-2-12-6-3-4-8-14(12)21-15(25)11-24-17(19)16(22-23-24)18(26)20-10-13-7-5-9-27-13/h3-9H,2,10-11,19H2,1H3,(H,20,26)(H,21,25)
• InChI Key： WYPLMHXWHDZIQF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C1=C(N)N(CC(NC2C=CC=CC=2CC)=O)N=N1)=O

Computed Properties

• Exact Mass: 384.13684508g/mol
• Monoisotopic Mass: 384.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 5-amino-1-{(2-ethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide

5-Amino-1-{(2-Ethylphenyl)carbamoylmethyl}-N-(Thiophen-2-Yl)methyl-1H-1,2,3-Triazole-4-Carboxamide (CAS No: 901024-29-1)

The compound 5-amino-1-{(2-ethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide, identified by the CAS registry number 901024-29-1, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a triazole ring system, an amino group, and a thiophene moiety. The presence of these functional groups makes it highly versatile and amenable to various chemical modifications.

The synthesis of this compound involves a series of carefully designed reactions that leverage the principles of organic chemistry. The triazole ring system is typically formed through the Huisgen cycloaddition reaction or other click chemistry methodologies, which are known for their efficiency and selectivity. The amino group and the thiophene moiety are introduced at specific positions to ensure the desired stereochemistry and reactivity of the molecule.

Recent studies have highlighted the potential of this compound as a building block in drug discovery programs. Its ability to form hydrogen bonds and its capacity to interact with biological targets make it an attractive candidate for developing new therapeutic agents. For instance, researchers have explored its role in inhibiting key enzymes involved in metabolic pathways, which could lead to novel treatments for conditions such as diabetes and neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has shown promise in the field of agrochemicals. Its ability to modulate plant growth hormones and its potential as a herbicide or fungicide are currently under investigation. Field trials have demonstrated that it can enhance crop yields without causing significant environmental harm, making it a sustainable option for modern agriculture.

The inclusion of the thiophene moiety in this compound's structure contributes significantly to its electronic properties and stability. Thiophene is known for its aromaticity and ability to participate in π–π interactions, which can enhance the molecule's solubility and bioavailability. This feature is particularly advantageous in drug delivery systems where efficient absorption and distribution are critical.

Furthermore, this compound has been studied for its potential in materials science applications. Its ability to form self-assembled monolayers and its compatibility with various polymer matrices make it a candidate for use in advanced materials such as sensors, electronic devices, and nanocomposites.

The development of this compound has been made possible through advancements in synthetic chemistry and computational modeling techniques. Researchers have utilized molecular docking studies to predict its binding affinities with various biological targets, enabling them to optimize its structure for specific applications.

In conclusion, the compound 5-amino-1-{(2-ethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No: 901024-29-1) represents a significant advancement in organic synthesis and materials science. Its unique structure and functional groups make it a valuable tool for addressing challenges in drug discovery, agriculture, and advanced materials development.